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Compound of Interest

Compound Name: AZD4694 Precursor

Cat. No.: B8698694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the test-retest reproducibility of AZD4694 (also

known as NAV4694), an ¹⁸F-labeled amyloid-β (Aβ) positron emission tomography (PET)

tracer, with other prominent Aβ PET tracers. The data presented is compiled from various

studies to assist researchers in evaluating the stability and reliability of these imaging agents

for longitudinal studies and clinical trials.

Quantitative Data Summary
The test-retest reproducibility of a PET tracer is a critical measure of its reliability, indicating the

degree of variation expected when the same subject is scanned on two separate occasions.

Lower variability signifies higher reproducibility. The following table summarizes the test-retest

variability for AZD4694 and other commonly used amyloid PET tracers.
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Tracer

Test-Retest
Variability (%
Mean ± SD or
Range)

Quantification
Method

Patient
Population

Reference

¹⁸F-AZD4694 4% - 6% Reference Logan
Control Subjects

& AD Patients
[1]

7.5% ± 6.5% Not Specified Not Specified [2]

¹⁸F-Florbetapir 2.4% ± 1.4% SUVR Not Specified [2]

¹⁸F-

Flutemetamol
1.5% ± 0.7% SUVR Not Specified [2]

<3%

Cortical

Composite

SUVR

AD Patients

¹⁸F-Florbetaben
6.2% (0.6% -

12.2%)
SUVR Not Specified [2]

¹¹C-PiB ~7% SUVR Not Specified [3]

~3%
SRTM2 (dynamic

scan)
Not Specified [3]

8.0% ± 7% SUVR AD Patients [2]

Experimental Protocols
The methodologies employed in test-retest studies are crucial for interpreting the reproducibility

data. Below are summaries of the experimental protocols used in the cited studies for AZD4694

and comparator tracers.

AZD4694 Test-Retest Protocol
A study evaluating ¹⁸F-AZD4694 involved six control subjects and ten patients with clinically

diagnosed Alzheimer's disease (AD). Of this cohort, four control subjects and four AD patients

underwent a second PET examination to assess test-retest variability.
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Participants: A mix of healthy control subjects and patients diagnosed with Alzheimer's

disease.

Inter-scan Interval: The time between the test and retest scans ranged from 7 to 20 days[1].

Imaging Procedure:

Intravenous injection of ¹⁸F-AZD4694.

PET scans were acquired, with specific binding peaking at approximately 27 minutes post-

injection in regions with high radioactivity[1].

Structural MRI scans (1.5-T) were also acquired for anatomical reference[1].

Quantification:

The test-retest variability was calculated for various quantitative approaches.

The reference Logan method demonstrated the lowest test-retest variability, ranging from

4% to 6% across different brain regions[1].

Standardized Uptake Value Ratios (SUVR) were also calculated at late time points[1].

General Protocol for Comparator Amyloid PET Tracers
While specific parameters may vary between studies, a general workflow for test-retest studies

of other amyloid tracers like ¹⁸F-florbetapir, ¹⁸F-flutemetamol, and ¹¹C-PiB typically involves:

Participant Selection: Recruitment of a cohort that may include healthy controls, individuals

with mild cognitive impairment (MCI), and patients with AD.

Scanning Sessions: Two PET scans (test and retest) are performed on each participant with

a defined interval between scans.

Image Acquisition: Dynamic or static PET imaging is conducted following the intravenous

administration of the radiotracer.

Image Analysis:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.researchgate.net/publication/221822278_Clinical_validation_of_18F-AZD4694_an_Amyloid-b-specific_PET_radioligand
https://www.researchgate.net/publication/221822278_Clinical_validation_of_18F-AZD4694_an_Amyloid-b-specific_PET_radioligand
https://www.researchgate.net/publication/221822278_Clinical_validation_of_18F-AZD4694_an_Amyloid-b-specific_PET_radioligand
https://www.researchgate.net/publication/221822278_Clinical_validation_of_18F-AZD4694_an_Amyloid-b-specific_PET_radioligand
https://www.researchgate.net/publication/221822278_Clinical_validation_of_18F-AZD4694_an_Amyloid-b-specific_PET_radioligand
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8698694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PET images are co-registered with the individual's MRI for accurate anatomical delineation

of regions of interest (ROIs).

Tracer uptake is quantified, commonly using SUVR, with the cerebellar cortex often

serving as the reference region.

More complex kinetic modeling, such as the simplified reference tissue model (SRTM),

may be used for dynamic acquisitions to derive binding potentials.

Statistical Analysis: The test-retest variability is typically assessed by calculating the absolute

or percentage difference between the two measurements. The intraclass correlation

coefficient (ICC) is also frequently reported to evaluate the reliability of the measurements.

Visualizations
Experimental Workflow for a Test-Retest PET Imaging
Study
The following diagram illustrates the typical workflow for a test-retest PET imaging study

designed to assess the reproducibility of a radiotracer.
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Caption: Workflow of a typical test-retest PET imaging study.
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Disclaimer: This guide is intended for informational purposes for a scientific audience and is not

a substitute for professional medical advice. The presented data is a synthesis of findings from

multiple independent research studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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